ethyl 5-(bromomethyl)-1H-pyrazole-3-carboxylate
Overview
Description
Ethyl 5-(bromomethyl)-1H-pyrazole-3-carboxylate is a type of organic compound. It likely contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, a bromomethyl group (-CH2Br), and an ethyl carboxylate group (-COOEt) .
Synthesis Analysis
While specific synthesis methods for this compound are not available, bromomethyl compounds are often synthesized through radical bromination reactions . This involves the reaction of a precursor compound with a brominating agent, such as N-bromosuccinimide (NBS), in the presence of a radical initiator.Molecular Structure Analysis
The molecular structure of this compound would likely include a pyrazole ring, which is a five-membered ring with two nitrogen atoms, a bromomethyl group attached to the 5-position of the ring, and an ethyl carboxylate group attached to the 3-position of the ring .Chemical Reactions Analysis
Bromomethyl compounds are often used in organic synthesis due to their reactivity. They can undergo various types of reactions, including nucleophilic substitution and elimination reactions .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-(bromomethyl)-1H-pyrazole-3-carboxylate involves the reaction of ethyl 3-oxo-3-(bromomethyl)propanoate with hydrazine hydrate followed by cyclization with sodium ethoxide.", "Starting Materials": [ "Ethyl 3-oxo-3-(bromomethyl)propanoate", "Hydrazine hydrate", "Sodium ethoxide" ], "Reaction": [ "Step 1: Ethyl 3-oxo-3-(bromomethyl)propanoate is reacted with hydrazine hydrate in ethanol at reflux temperature to form ethyl 3-hydrazinyl-3-(bromomethyl)propanoate.", "Step 2: The resulting product from step 1 is then treated with sodium ethoxide in ethanol at reflux temperature to undergo cyclization and form ethyl 5-(bromomethyl)-1H-pyrazole-3-carboxylate." ] } | |
CAS RN |
71083-84-6 |
Product Name |
ethyl 5-(bromomethyl)-1H-pyrazole-3-carboxylate |
Molecular Formula |
C7H9BrN2O2 |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
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